Cas no 1436128-39-0 (6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-YL)propan-2-YL]pyridine-3-sulfonamide)

• Product Name: 6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-YL)propan-2-YL]pyridine-3-sulfonamide
• CAS No: 1436128-39-0
• MF: C₁₄H₁₉ClN₄O₂S
• MW: 342.844260454178
• CID: 5932765
• PubChem ID: 71997329
• Update Time: 2025-05-25

6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-YL)propan-2-YL]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1271299275
• 1436128-39-0
• 6-CHLORO-N-[1-(1,3,5-TRIMETHYLPYRAZOL-4-YL)PROPAN-2-YL]PYRIDINE-3-SULFONAMIDE
• EN300-26598390
• AKOS016939305
• 6-chloro-N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)propan-2-yl]pyridine-3-sulfonamide
• 6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-YL)propan-2-YL]pyridine-3-sulfonamide

• Inchi： 1S/C14H19ClN4O2S/c1-9(7-13-10(2)17-19(4)11(13)3)18-22(20,21)12-5-6-14(15)16-8-12/h5-6,8-9,18H,7H2,1-4H3
• InChI Key： JEFAOQCGRWJFSD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC(C)CC1C(C)=NN(C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 342.0917247g/mol
• Monoisotopic Mass: 342.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-YL)propan-2-YL]pyridine-3-sulfonamide

6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-yl)propan-2-yl]pyridine-3-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1436128-39-0, known as 6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-yl)propan-2-yl]pyridine-3-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development due to their ability to modulate enzyme activity and receptor binding. The structure of this molecule is characterized by a pyridine ring substituted with a chlorine atom at position 6 and a sulfonamide group at position 3. The sulfonamide group is further connected to a propan-2-yl chain that terminates with a 1,3,5-trimethylpyrazole moiety.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly due to their ability to enhance bioavailability and stability in biological systems. The presence of the 1,3,5-trimethylpyrazole group in this compound adds unique electronic and steric properties, which can influence its pharmacokinetic profile and interactions with biological targets. This makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of 6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-yl)propan-2-yl]pyridine-3-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine ring followed by substitution reactions to introduce the chlorine and sulfonamide groups. The final step involves coupling the sulfonamide group with the propan-2-yl chain and the 1,3,5-trimethylpyrazole moiety. This synthesis pathway has been optimized in recent research to improve yield and purity, making it more feasible for large-scale production.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been investigated as a lead compound for the development of kinase inhibitors due to its ability to bind to ATP-binding pockets of enzymes. Additionally, its sulfonamide group contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets. Recent studies have also explored its role in inhibiting specific protein kinases associated with cancer and inflammatory diseases.

The 1,3,5-trimethylpyrazole substituent plays a critical role in modulating the physicochemical properties of this compound. It enhances lipophilicity without compromising solubility in aqueous environments—a balance that is essential for drug delivery systems. Furthermore, this substituent contributes to the molecule's stability under physiological conditions, reducing the likelihood of premature degradation.

From an environmental perspective, understanding the fate and transport of 6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-YL)propan-2-YL]pyridine-3-sulfonamide is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradability and persistence in different environmental media. Results indicate that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation pathways.

In conclusion, 6-Chloro-N-[1-(1,3,5-trimethylpyrazol-4-YL)propan-2-YL]pyridine-3-sulfonamide (CAS No. 1436128-39-X) represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure combines functional groups that offer versatility in biological interactions while maintaining stability and bioavailability. As research continues to uncover its full potential across various applications—ranging from drug discovery to environmental science—this compound stands out as a valuable tool for advancing modern chemical innovation.